Cas no 2172447-41-3 (4-bromo-5-(2-methoxyethyl)-1-methyl-1H-pyrazole)

• Product Name: 4-bromo-5-(2-methoxyethyl)-1-methyl-1H-pyrazole
• CAS No: 2172447-41-3
• MF: C₇H₁₁BrN₂O
• MW: 219.079040765762
• CID: 5993281
• PubChem ID: 165588883
• Update Time: 2025-05-19

4-bromo-5-(2-methoxyethyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-(2-methoxyethyl)-1-methyl-1H-pyrazole
• EN300-1615423
• 2172447-41-3

• Inchi： 1S/C7H11BrN2O/c1-10-7(3-4-11-2)6(8)5-9-10/h5H,3-4H2,1-2H3
• InChI Key： ZRFXPRIFAVTYMN-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C)C=1CCOC

Computed Properties

• Exact Mass: 218.00548g/mol
• Monoisotopic Mass: 218.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 27Ų

Additional information on 4-bromo-5-(2-methoxyethyl)-1-methyl-1H-pyrazole

Chemical Profile of 4-bromo-5-(2-methoxyethyl)-1-methyl-1H-pyrazole (CAS No. 2172447-41-3)

4-bromo-5-(2-methoxyethyl)-1-methyl-1H-pyrazole is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. Its molecular structure, featuring a brominated pyrazole core substituted with a 2-methoxyethyl group and a methyl group, makes it a versatile scaffold for drug discovery. This compound has garnered attention due to its unique chemical properties and its role as a key intermediate in synthesizing biologically active molecules.

The bromine atom at the 4-position of the pyrazole ring enhances the electrophilicity of the molecule, facilitating nucleophilic substitution reactions that are crucial for constructing more complex derivatives. The presence of the 2-methoxyethyl side chain introduces hydrophilicity and flexibility, which can influence the compound's solubility and binding affinity to biological targets. These features make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in pyrazole derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that pyrazole-based compounds exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The bromo-substituted pyrazoles, in particular, have been widely investigated for their ability to modulate enzyme activity and receptor binding. For instance, research has shown that certain brominated pyrazoles can inhibit kinases and other signaling proteins involved in disease pathways.

The 2-methoxyethyl group in 4-bromo-5-(2-methoxyethyl)-1-methyl-1H-pyrazole may contribute to improved pharmacokinetic properties by enhancing metabolic stability and reducing toxicity. This is particularly important in drug development, where optimizing pharmacokinetics is critical for achieving therapeutic efficacy. Additionally, the methyl group at the 1-position of the pyrazole ring can influence steric interactions with biological targets, potentially improving binding affinity.

Recent advances in computational chemistry have enabled the rapid screening of heterocyclic compounds like 4-bromo-5-(2-methoxyethyl)-1-methyl-1H-pyrazole for their biological potential. Molecular docking studies have identified several derivatives of this compound as promising candidates for further experimental validation. These studies often focus on interactions with proteins such as kinases, transcription factors, and ion channels, which are key targets in modern drug discovery.

The synthesis of 4-bromo-5-(2-methoxyethyl)-1-methyl-1H-pyrazole involves multi-step organic reactions that highlight its synthetic utility. The bromination step at the 4-position is typically performed using reagents such as N-bromosuccinimide (NBS) or bromine gas under controlled conditions. Subsequent functionalization with the 2-methoxyethyl group can be achieved through nucleophilic substitution reactions, often employing Grignard reagents or alkoxides depending on the reaction conditions.

In conclusion, 4-bromo-5-(2-methoxyethyl)-1-methyl-1H-pyrazole (CAS No. 2172447-41-3) represents a valuable building block for pharmaceutical research. Its unique structural features—combining a brominated pyrazole core with a 2-methoxyethyl substituent—make it suitable for generating novel bioactive compounds. As computational methods continue to advance, the potential applications of this compound are likely to expand, offering new opportunities for therapeutic development.